Cas no 2206608-00-4 (1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride)

• Product Name: 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride
• CAS No: 2206608-00-4
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• MDL: MFCD31539565
• CID: 4774288
• PubChem ID: 69246617
• Update Time: 2025-06-08

1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluoro-phenyl)-ethylamine hydrochloride
• 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride
• 1-(4-Chloro-2-fluoro-phenyl)-ethylaminehydrochloride
• 1-(4-Chloro-2-fluoro-phenyl)-ethylamine HCl
• EN300-24798265
• 1-(4-chloro-2-fluorophenyl)ethanamine;hydrochloride
• A1-07306
• AKOS037648902
• SCHEMBL4933547
• SY358170
• BS-15990
• MFCD31539565
• MFCD24414699
• 2206608-00-4
• 1-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride
• Z4502817384
• 1-(4-chloro-2-fluorophenyl)ethanamine hydrochloride
• CS-0161918
• N16937
• SB78992

• MDL： MFCD31539565
• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)7-3-2-6(9)4-8(7)10;/h2-5H,11H2,1H3;1H
• InChI Key： DOKKUFKBMGQWFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)N.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride

Introduction to 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride (CAS No: 2206608-00-4)

1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2206608-00-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a phenyl ring substituted with both chloro and fluoro groups, which confers unique electronic and steric properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical applications.

The structural motif of 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride positions it as a potential candidate for further derivatization and exploration in drug discovery. The presence of both halogen atoms, specifically chlorine at the para position relative to the amino-substituted carbon, and fluorine at the ortho position, creates a delicate balance of electronic effects that can influence its reactivity and interaction with biological targets. This structural feature has garnered interest among researchers for its potential role in modulating enzyme activity and receptor binding.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with tailored molecular properties to address unmet medical needs. 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride represents a promising scaffold for designing molecules that exhibit enhanced selectivity and potency. The fluorine atom, in particular, is known for its ability to improve metabolic stability and binding affinity, while the chloro group can serve as a handle for further chemical modifications. These attributes make this compound an attractive starting point for synthesizing analogs with improved pharmacokinetic profiles.

One of the most compelling aspects of 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride is its potential application in the development of central nervous system (CNS) therapeutics. The phenyl ring, combined with the electron-withdrawing effects of the chloro and fluoro substituents, can influence blood-brain barrier penetration. Additionally, amine derivatives are frequently explored for their role in modulating neurotransmitter systems. Preliminary studies suggest that compounds with similar structural features may interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

The synthesis of 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the chloro and fluoro groups onto the phenyl ring, followed by nucleophilic substitution to attach the ethylamine moiety. The final step involves conversion to the hydrochloride salt to enhance stability and solubility. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

From a computational chemistry perspective, 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride has been subjected to molecular modeling studies to predict its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational approaches are essential for rational drug design, allowing researchers to tailor molecular properties such as lipophilicity, polar surface area, and hydrogen bonding potential. By integrating experimental data with theoretical predictions, a more comprehensive understanding of the compound's behavior can be achieved.

Recent advancements in high-throughput screening (HTS) technologies have enabled rapid assessment of large libraries of compounds for biological activity. 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride has been incorporated into such screens to identify potential leads for further development. The compound's unique structural features make it a valuable tool for exploring new therapeutic avenues. For instance, its ability to modulate receptor activity without significant off-target effects could lead to safer and more effective treatments for neurological disorders.

The pharmacological profile of 1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride is still under investigation, but initial findings suggest promising applications in therapeutic areas beyond CNS disorders. Its interaction with enzymes involved in metabolic pathways may open doors for treating conditions related to metabolic dysfunction. Moreover, the compound's ability to cross cell membranes efficiently makes it suitable for topical applications as well as systemic therapies. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties through structural modifications.

In conclusion,1-(4-Chloro-2-fluorophenyl)-ethylamine hydrochloride (CAS No: 2206608-00-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic efficacy and reduced side effects. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex medical challenges.